Continuous-flow electrorotation (cROT): improved throughput characterization for dielectric properties of cancer cells†
Lab on a Chip Pub Date: 2023-10-23 DOI: 10.1039/D3LC00301A
Abstract
This paper presents the concept of a newly developed high-throughput measurement device for determining the dielectric properties of cancer cells. The proposed continuous-flow electrorotation (cROT) device can induce electrorotation (ROT) with vertical rotation using two sets of interdigitated electrodes on the top and bottom substrates to torque the cells. In the developed device, multiple rotating cells flowing in a microchannel are aligned between electrodes using dielectrophoresis. This allows for the measurement of the rotational behavior of the cells with continuous flow, resulting in a significant improvement in throughput compared to the conventional ROT devices reported previously. The dielectric properties, permittivity of the cell membrane and conductivity of the cell cytoplasm, of HeLa cells obtained by simultaneous measurements using the developed cROT device were 9.13 ± 1.02 and 0.93 ± 0.10 S m−1, respectively. Moreover, the measurement throughput was successfully increased to 2700 cells per h using the cROT technique.
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